Cas no 24935-08-8 (1-(2-Aminoethyl)pyrrolidin-2-one)

1-(2-Aminoethyl)pyrrolidin-2-one is a versatile heterocyclic compound featuring both an amine and a lactam functional group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and organic synthesis. The presence of the 2-aminoethyl side chain enhances its utility in the preparation of biologically active molecules, particularly in the development of drug candidates and fine chemicals. Its pyrrolidinone core contributes to favorable solubility and stability, facilitating its use in various reaction conditions. The compound’s bifunctional nature allows for selective modifications, enabling applications in peptide mimetics, polymer chemistry, and other specialized synthetic pathways.
1-(2-Aminoethyl)pyrrolidin-2-one structure
24935-08-8 structure
Product Name:1-(2-Aminoethyl)pyrrolidin-2-one
CAS No:24935-08-8
MF:C6H12N2O
MW:128.172281265259
MDL:MFCD01822267
CID:276198
PubChem ID:90660
Update Time:2025-05-28

1-(2-Aminoethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Aminoethyl)pyrrolidin-2-one
    • 1-(2-aminoethyl)-2-Pyrrolidinone
    • 1-(2-Amino-ethyl)-pyrrolidin-2-one
    • 2-Pyrrolidinone,1-(2-aminoethyl)-
    • 1-(2-Aminoethyl)-2-oxopyrrolidine
    • 1-(2-aminoethyl)-pyrrolidin-2-one
    • 1-(2-aminoethyl)pyrrolidin-2-one(SALTDATA: oxalate 0.3H2O)
    • AC1L3KGC
    • AC1Q54KS
    • AC1Q6FOE
    • AG-E-74971
    • N-(2-aminoethyl)-pyrrolidone
    • SureCN34585
    • N-(beta-Aminoethyl)-2-pyrrolidinone
    • [2-(2-Oxopyrrolidin-1-yl)ethyl]amine
    • EN300-98214
    • UNII-5LR8N9FTE7
    • EINECS 246-539-7
    • 2-Pyrrolidinone, 1-(2-aminoethyl)-
    • SY079324
    • 1-(2-Amino-ethyl)pyrrolidin-2-one
    • N-(2-Aminoethyl)-2-pyrrolidone
    • AS-37586
    • NS00027770
    • FT-0677545
    • AB90254
    • BB 0218294
    • DTXSID90179653
    • HHEKNWQXFVOUNJ-UHFFFAOYSA-N
    • CS-0208375
    • 1-(2-amino-ethyl)-pyrrolidin-2-one, AldrichCPR
    • N-(2-aminoethyl)-pyrrolidinone
    • 5LR8N9FTE7
    • AMY19233
    • aminoethylpyrrolidone
    • 1-(2-Aminoethyl)-2-pyrrolidinone HCl
    • 1-(2-amino-ethyl) -pyrrolidin-2-one
    • 24935-08-8
    • MFCD01822267
    • SCHEMBL34585
    • A877764
    • AKOS000141747
    • HMS1704A13
    • BBL029475
    • STL373205
    • DB-032041
    • ALBB-022314
    • MDL： MFCD01822267
    • Inchi： 1S/C6H12N2O/c7-3-5-8-4-1-2-6(8)9/h1-5,7H2
    • InChI Key： HHEKNWQXFVOUNJ-UHFFFAOYSA-N
    • SMILES： O=C1CCCN1CCN

Computed Properties

  • Exact Mass: 128.09500
  • Monoisotopic Mass: 128.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • Density: 1.090±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 125-130 ºC (0.5 Torr)
  • Flash Point: 118.3±22.6 ºC,
  • Solubility: Soluble (222 g/l) (25 º C),
  • PSA: 46.33000
  • LogP: 0.20570

1-(2-Aminoethyl)pyrrolidin-2-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(2-Aminoethyl)pyrrolidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-(2-Aminoethyl)pyrrolidin-2-one Pricemore >>

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1-(2-Aminoethyl)pyrrolidin-2-one Production Method

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